Cas no 62969-02-2 (2-Methyl-5,7-dinitroisoquinolin-1-one)

• Product name: 2-Methyl-5,7-dinitroisoquinolin-1-one
• CAS No: 62969-02-2
• MF: C₁₀H₇N₃O₅
• MW: 249.18
• CID: 2789352
• PubChem ID: 24976927

2-Methyl-5,7-dinitroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5,7-dinitroisoquinolin-1(2H)-one
• 62969-02-2
• 2-methyl-5,7-dinitro-1(2H)-isoquinolinone
• DTXSID90648298
• 2-Methyl-5,7-dinitroisoquinolin-1-one

• Inchi： InChI=1S/C10H7N3O5/c1-11-3-2-7-8(10(11)14)4-6(12(15)16)5-9(7)13(17)18/h2-5H,1H3
• InChI Key： AOEJQKSWSMQTHE-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 249.03857033Da
• Monoisotopic Mass: 249.03857033Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 112Ų